Cas no 2138294-21-8 (8-Methyl-2-(propan-2-yl)quinolin-3-ol)

• Product Name: 8-Methyl-2-(propan-2-yl)quinolin-3-ol
• CAS No: 2138294-21-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6370530
• PubChem ID: 165464671
• Update Time: 2025-10-23

8-Methyl-2-(propan-2-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2138294-21-8
• 8-methyl-2-(propan-2-yl)quinolin-3-ol
• EN300-801110
• 8-Methyl-2-(propan-2-yl)quinolin-3-ol

• Inchi： 1S/C13H15NO/c1-8(2)12-11(15)7-10-6-4-5-9(3)13(10)14-12/h4-8,15H,1-3H3
• InChI Key： SRIKSEJMQMZQAP-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC=C(C)C=2N=C1C(C)C

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 8-Methyl-2-(propan-2-yl)quinolin-3-ol

Recent Advances in the Study of 8-Methyl-2-(propan-2-yl)quinolin-3-ol (CAS: 2138294-21-8)

8-Methyl-2-(propan-2-yl)quinolin-3-ol (CAS: 2138294-21-8) is a quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

One of the key areas of investigation has been the synthesis and structural modification of 8-Methyl-2-(propan-2-yl)quinolin-3-ol. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is crucial for its further pharmacological evaluation. For instance, a recent study published in the Journal of Medicinal Chemistry reported a highly efficient one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only enhances the scalability of production but also aligns with the principles of green chemistry.

In addition to synthetic improvements, the biological activities of 8-Methyl-2-(propan-2-yl)quinolin-3-ol have been extensively studied. Preliminary in vitro and in vivo studies have demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit key pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, its antimicrobial activity against a range of Gram-positive and Gram-negative bacteria has been documented, suggesting its potential as a lead compound for the development of new antibiotics. These findings are particularly relevant in the context of increasing antibiotic resistance and the urgent need for novel therapeutic agents.

Another promising avenue of research involves the anticancer properties of 8-Methyl-2-(propan-2-yl)quinolin-3-ol. Recent studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. Mechanistic studies indicate that it induces apoptosis through the activation of intrinsic pathways and the inhibition of cell cycle progression. These results have sparked interest in further exploring its potential as a chemotherapeutic agent, either alone or in combination with existing drugs.

Despite these encouraging findings, challenges remain in the development of 8-Methyl-2-(propan-2-yl)quinolin-3-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical studies. Future research directions may include the design of derivatives with improved pharmacokinetic properties and the evaluation of their efficacy in more complex disease models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these discoveries into clinical applications.

In conclusion, 8-Methyl-2-(propan-2-yl)quinolin-3-ol (CAS: 2138294-21-8) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities and the recent advancements in its synthesis and characterization underscore its potential in addressing unmet medical needs. Continued research in this area is expected to yield valuable insights and contribute to the advancement of chemical biology and medicinal chemistry.